Cas no 1995245-35-6 (1-(2-Azidoethyl)-4-(difluoromethyl)piperidine)

• Product Name: 1-(2-Azidoethyl)-4-(difluoromethyl)piperidine
• CAS No: 1995245-35-6
• MF: C₈H₁₄F₂N₄
• MW: 204.220367908478
• CID: 4771755
• Update Time: 2025-07-22

1-(2-Azidoethyl)-4-(difluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-4-(difluoromethyl)piperidine
• 1-(2-Azidoethyl)-4-(difluoromethyl)piperidine

• Inchi： 1S/C8H14F2N4/c9-8(10)7-1-4-14(5-2-7)6-3-12-13-11/h7-8H,1-6H2
• InChI Key： NDBAYZWBCQZEAL-UHFFFAOYSA-N
• SMILES： FC(C1CCN(CCN=[N+]=[N-])CC1)F

Computed Properties

• Exact Mass: 204.11865279 g/mol
• Monoisotopic Mass: 204.11865279 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.6
• Molecular Weight: 204.22

Additional information on 1-(2-Azidoethyl)-4-(difluoromethyl)piperidine

Introduction to 1-(2-Azidoethyl)-4-(difluoromethyl)piperidine (CAS No. 1995245-35-6)

1-(2-Azidoethyl)-4-(difluoromethyl)piperidine, identified by the chemical identifier CAS No. 1995245-35-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered heterocyclic ring containing one nitrogen atom, which is a common structural motif in many bioactive molecules. The presence of both an azido group and a difluoromethyl substituent introduces unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

The azidoethyl side chain (–N₃CH₂CH₂–) is particularly noteworthy due to its high reactivity. Azido groups are well-known for their ability to participate in various chemical transformations, including nucleophilic substitution reactions, cycloadditions, and cross-coupling reactions. This reactivity has been leveraged in the development of novel drug candidates, where the azido moiety can be strategically incorporated to facilitate further functionalization. For instance, the azido group can be converted into other functional groups such as alcohols, amines, or carboxylic acids through reduction or hydrolysis, providing a versatile tool for medicinal chemists.

Concurrently, the difluoromethyl group (–CF₂–) is another key feature that contributes to the compound's pharmacological potential. Difluoromethyl groups are frequently incorporated into drug molecules due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The electron-withdrawing nature of the difluoromethyl group can also influence the electronic properties of the molecule, affecting its interactions with biological receptors and enzymes. This makes 1-(2-Azidoethyl)-4-(difluoromethyl)piperidine a promising scaffold for designing new therapeutic agents with improved efficacy and selectivity.

In recent years, there has been growing interest in exploring the applications of piperidine derivatives in drug discovery. Piperidine-based scaffolds have been successfully utilized in the development of drugs targeting various diseases, including central nervous system disorders, infectious diseases, and oncology. The structural flexibility of piperidine allows for the introduction of diverse substituents without compromising overall molecular stability, making it an ideal platform for medicinal chemistry innovation.

The synthesis of 1-(2-Azidoethyl)-4-(difluoromethyl)piperidine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the preparation of a piperidine derivative followed by functionalization at the 4-position with a difluoromethyl group. Subsequently, introduction of the azidoethyl side chain is achieved through nucleophilic substitution or other coupling reactions. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

One of the most compelling aspects of 1-(2-Azidoethyl)-4-(difluoromethyl)piperidine is its potential as a building block for next-generation pharmaceuticals. Researchers are currently exploring its utility in designing novel inhibitors targeting enzymes involved in cancer metabolism and inflammation pathways. The combination of the azido group for further derivatization and the difluoromethyl group for metabolic stability offers a powerful platform for structure-activity relationship studies. Preliminary computational studies suggest that this compound may exhibit promising interactions with specific protein targets, warranting further experimental validation.

The pharmacological profile of 1-(2-Azidoethyl)-4-(difluoromethyl)piperidine is still under investigation, but early studies indicate that it may possess desirable properties such as high binding affinity and selectivity. Additionally, its structural features suggest potential applications in developing treatments for neurological disorders where modulation of neurotransmitter activity is crucial. The ability to modify both the azido and difluoromethyl groups allows for fine-tuning of pharmacokinetic parameters, which is essential for achieving optimal therapeutic effects.

In conclusion,1-(2-Azidoethyl)-4-(difluoromethyl)piperidine (CAS No. 1995245-35-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential as an intermediate in drug development underscores its importance in modern medicinal research. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,1-(2-Azidoethyl)-4-(difluoromethyl)piperidine is poised to play a crucial role in shaping future therapeutic strategies across multiple disease areas.